Cas no 2229425-90-3 (1-(2-methylbut-3-yn-2-yl)-3-(pentafluoroethyl)benzene)

• Product Name: 1-(2-methylbut-3-yn-2-yl)-3-(pentafluoroethyl)benzene
• CAS No: 2229425-90-3
• MF: C₁₃H₁₁F₅
• MW: 262.218461275101
• CID: 6032386
• PubChem ID: 165676966
• Update Time: 2025-10-31

1-(2-methylbut-3-yn-2-yl)-3-(pentafluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylbut-3-yn-2-yl)-3-(pentafluoroethyl)benzene
• 2229425-90-3
• EN300-1972619

• Inchi： 1S/C13H11F5/c1-4-11(2,3)9-6-5-7-10(8-9)12(14,15)13(16,17)18/h1,5-8H,2-3H3
• InChI Key： WIZCNXGVMMORAK-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1=CC=CC(=C1)C(C#C)(C)C)F

Computed Properties

• Exact Mass: 262.07809116g/mol
• Monoisotopic Mass: 262.07809116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-methylbut-3-yn-2-yl)-3-(pentafluoroethyl)benzene

Introduction to 1-(2-methylbut-3-yn-2-yl)-3-(pentafluoroethyl)benzene (CAS No. 2229425-90-3)

1-(2-methylbut-3-yn-2-yl)-3-(pentafluoroethyl)benzene, with the CAS number 2229425-90-3, is a unique compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a substituted benzene ring, a propargyl group, and a pentafluoroethyl moiety. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable candidate for various applications.

The molecular formula of 1-(2-methylbut-3-yn-2-yl)-3-(pentafluoroethyl)benzene is C₁₄H₁₁F₅. The presence of the pentafluoroethyl group imparts significant fluorine content to the molecule, which can influence its physical and chemical properties. Fluorinated compounds are known for their unique characteristics, such as high thermal stability, low reactivity, and excellent solubility in non-polar solvents. These properties make 1-(2-methylbut-3-yn-2-yl)-3-(pentafluoroethyl)benzene an attractive candidate for use in materials science and pharmaceutical development.

In recent years, there has been a growing interest in the synthesis and application of fluorinated compounds due to their potential in various industries. For instance, fluorinated compounds have found applications in the development of advanced materials, such as coatings, polymers, and lubricants. In the pharmaceutical industry, fluorinated compounds are often used to enhance the pharmacological properties of drugs, including their bioavailability, metabolic stability, and target selectivity.

The synthesis of 1-(2-methylbut-3-yn-2-yl)-3-(pentafluoroethyl)benzene typically involves multi-step reactions that require precise control over reaction conditions. One common approach is to start with a substituted benzene ring and introduce the propargyl and pentafluoroethyl groups through selective functionalization reactions. The propargyl group can be introduced via alkyne coupling reactions, while the pentafluoroethyl group can be added through nucleophilic substitution or electrophilic addition reactions. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

The physical properties of 1-(2-methylbut-3-yn-2-yl)-3-(pentafluoroethyl)benzene have been extensively studied. It is a colorless liquid at room temperature with a boiling point around 150°C under reduced pressure. The compound exhibits low solubility in water but is highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its density is approximately 1.4 g/cm³, and it has a refractive index of about 1.45.

In terms of chemical reactivity, 1-(2-methylbut-3-yn-2-yl)-3-(pentafluoroethyl)benzene shows moderate reactivity towards nucleophiles due to the presence of the propargyl group. This makes it useful as an intermediate in organic synthesis for constructing more complex molecules. Additionally, the pentafluoroethyl group can participate in various chemical transformations, such as radical reactions and transition metal-catalyzed coupling reactions.

The biological activity of 1-(2-methylbut-3-yn-2-yl)-3-(pentafluoroethyl)benzene has also been explored in several studies. Preliminary investigations have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications. The compound's unique structure suggests that it may interact with specific biological targets, making it a promising lead for drug discovery efforts.

In conclusion, 1-(2-methylbut-3-yn-2-yl)-3-(pentafluoroethyl)benzene (CAS No. 2229425-90-3) is a fascinating compound with a rich molecular structure that offers numerous opportunities for scientific exploration and practical application. Its combination of fluorine content and functional groups makes it an attractive candidate for materials science and pharmaceutical research. Ongoing studies continue to uncover new insights into its properties and potential uses, highlighting its significance in modern chemistry.